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Compound of Interest

Compound Name: 4-Aminobenzaldehyde

Cat. No.: B3028705 Get Quote

An In-depth Technical Guide to 4-Aminobenzaldehyde

Introduction
4-Aminobenzaldehyde, also known as p-aminobenzaldehyde, is an organic compound of

significant interest to researchers, scientists, and professionals in drug development.[1] Its

bifunctional nature, possessing both an amino group and an aldehyde group on a benzene

ring, makes it a versatile building block in organic synthesis.[1][2] This guide provides a

comprehensive overview of the molecular characteristics, synthesis, and key applications of 4-
Aminobenzaldehyde, with a focus on its relevance in medicinal chemistry and materials

science.

Molecular and Physicochemical Properties
4-Aminobenzaldehyde is a crystalline solid, typically appearing as a yellow to brown powder.

[2][3] It is soluble in polar solvents like ethanol and benzene but sparingly soluble in water. The

key identifiers and physicochemical properties of 4-Aminobenzaldehyde are summarized in

the tables below.

Table 1: Chemical Identifiers for 4-Aminobenzaldehyde
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Identifier Value

IUPAC Name 4-aminobenzaldehyde

Chemical Formula C₇H₇NO

CAS Number 556-18-3

Molecular Weight 121.14 g/mol

InChI
InChI=1S/C7H7NO/c8-7-3-1-6(5-9)2-4-7/h1-

5H,8H2

InChIKey VATYWCRQDJIRAI-UHFFFAOYSA-N

Canonical SMILES C1=CC(=CC=C1C=O)N

Synonyms
p-Aminobenzaldehyde, p-Formylaniline, 4-

Formylaniline

Table 2: Physicochemical Properties of 4-
Aminobenzaldehyde

Property Value

Appearance Yellow crystalline powder

Melting Point 77-79°C

Boiling Point 138-139°C

Density 0.868 g/cm³

Flash Point 122°C

Water Solubility Sparingly soluble

Storage Temperature 2-8°C, protect from light, stored under nitrogen

Experimental Protocols
The dual reactivity of 4-Aminobenzaldehyde makes it a valuable starting material and

intermediate in various synthetic pathways.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b3028705?utm_src=pdf-body
https://www.benchchem.com/product/b3028705?utm_src=pdf-body
https://www.benchchem.com/product/b3028705?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of 4-Aminobenzaldehyde from p-Nitrotoluene
A common laboratory-scale synthesis involves the reaction of p-nitrotoluene with a sodium

polysulfide solution.

Materials:

p-Nitrotoluene

Sodium sulfide nonahydrate

Flowers of sulfur

Sodium hydroxide

95% Ethanol

Distilled water

Procedure:

Prepare a sodium polysulfide solution by dissolving sodium sulfide nonahydrate, flowers of

sulfur, and sodium hydroxide pellets in distilled water and heating the mixture.

In a separate round-bottomed flask, dissolve p-nitrotoluene in 95% ethanol, and heat the

solution.

Pour the hot sodium polysulfide solution into the p-nitrotoluene solution.

Heat the mixture under reflux for approximately 3 hours.

Following reflux, perform steam distillation to remove unreacted starting materials and

byproducts.

Cool the remaining solution in an ice bath to induce crystallization of 4-
Aminobenzaldehyde.

Collect the yellow crystals by filtration, wash with cold water to remove residual alkali, and

dry in a vacuum desiccator over potassium hydroxide.
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Caption: Workflow for the synthesis of 4-Aminobenzaldehyde.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b3028705?utm_src=pdf-body-img
https://www.benchchem.com/product/b3028705?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Schotten-Baumann Reaction for N-Acylation
4-Aminobenzaldehyde readily undergoes acylation at the amino group. The Schotten-

Baumann reaction is a classic method for this transformation, for example, in the synthesis of

N-(4-Formylphenyl)benzamide.

Materials:

4-Aminobenzaldehyde

Benzoyl chloride

Sodium hydroxide (aqueous solution)

Dichloromethane

Procedure:

Dissolve 4-Aminobenzaldehyde in dichloromethane in a round-bottom flask and cool the

solution to 0°C in an ice bath.

Slowly add an aqueous solution of sodium hydroxide to the stirred solution.

While maintaining the temperature between 0-5°C and stirring vigorously, add benzoyl

chloride dropwise to the biphasic mixture.

Allow the reaction to proceed at room temperature for 2-4 hours, monitoring its progress

using thin-layer chromatography (TLC).

Upon completion, perform a standard aqueous work-up, including separation of the organic

layer, washing with saturated sodium bicarbonate solution and brine, and drying over an

anhydrous salt like magnesium sulfate.

Remove the solvent under reduced pressure and purify the crude product by column

chromatography.

Applications in Research and Drug Development
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The unique structure of 4-Aminobenzaldehyde makes it a valuable precursor in several fields.

Pharmaceutical Synthesis: It serves as a crucial intermediate in the synthesis of various

pharmaceuticals. Its structure is a component of molecules developed for their potential

antibiotic properties, theorized to target bacterial cell wall synthesis. It is also an intermediate

for anti-tuberculosis drugs.

Schiff Base and Heterocycle Formation: The aldehyde group readily participates in

condensation reactions with primary amines to form Schiff bases (imines), which are

important intermediates in the synthesis of various heterocyclic compounds.

Dye and Pigment Industry: It is used as an intermediate in the manufacturing of azo dyes.

Corrosion Inhibition: 4-Aminobenzaldehyde and its derivatives have been investigated as

corrosion inhibitors for metals.

Polymer Chemistry: It can be used to create polymers with conductive and corrosion-

resistant properties.

Chemical Transformations Resulting Chemical Classes
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Caption: 4-Aminobenzaldehyde as a versatile chemical intermediate.
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Conclusion
4-Aminobenzaldehyde is a cornerstone intermediate in organic synthesis with significant

implications for drug discovery, materials science, and the chemical industry. Its dual

functionality allows for a wide range of chemical transformations, leading to diverse and

complex molecules. The experimental protocols detailed herein provide a foundation for its

synthesis and derivatization, enabling further research and development into novel compounds

with potentially valuable biological and material properties. As research continues, the

applications of this versatile molecule are expected to expand further.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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